Cas no 56667-10-8 (1-Phenyl-2-cyclopenten-1-OL)

• Product Name: 1-Phenyl-2-cyclopenten-1-OL
• CAS No: 56667-10-8
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 382583
• PubChem ID: 41963
• Update Time: 2025-04-19

1-Phenyl-2-cyclopenten-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-ol,1-phenyl-
• 1-PHENYL-2-CYCLOPENTEN-1-OL
• 1-phenylcyclopent-2-en-1-ol
• 2-Cyclopenten-1-ol, 1-phenyl-
• SCHEMBL9242395
• HWHIPJCQHCODCL-UHFFFAOYSA-N
• DTXSID40972111
• 56667-10-8
• 1-Phenyl-2-cyclopenten-1-OL

• Inchi： 1S/C11H12O/c12-11(8-4-5-9-11)10-6-2-1-3-7-10/h1-4,6-8,12H,5,9H2
• InChI Key： HWHIPJCQHCODCL-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)C=CCC1

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23